N-(2-oxo-2-phenyl-1-{[2-(trifluoromethyl)phenyl]amino}ethyl)-2-furamide

• IUPAC Name: N-[2-oxo-2-phenyl-1-[2-(trifluoromethyl)anilino]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C20H15F3N2O3/c21-20(22,23)14-9-4-5-10-15(14)24-18(17(26)13-7-2-1-3-8-13)25-19(27)16-11-6-12-28-16/h1-12,18,24H,(H,25,27)
• InChI Key: HHMDPMBPXLQZOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(NC2=CC=CC=C2C(F)(F)F)NC(=O)C3=CC=CO3
• Molecular Formula: C20H15F3N2O3
• Molecular Weight: 388.3 g/mol

Description

This compound plays an important role in the regulation of central inflammation and can also be used to control brain inflammation processes.

Synthesis Analysis

The synthesis of this compound involves several steps. The intermediate 3f was formed by a Pd-catalyzed coupling reaction between intermediate 3e and 4-methyl-2-acetaminothiazole, which was then hydrolyzed in the presence of 6 M HCl and gave intermediate 3g.

Molecular Structure Analysis

The molecular structure of the studied compound displays single-bond characteristics in the Cl1–C17 (1.740 (2)), N2–N3 (1.375 (2)) and F2–C1 (1.336 (2)) bonds. This compound belongs to the class of organic compounds known as benzanilides.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a Pd-catalyzed coupling reaction and a hydrolysis reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the retrieved sources.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have demonstrated antiviral potential. For instance:

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Antioxidant Properties

Our compound’s structure suggests potential antioxidant activity. Researchers have synthesized related compounds and evaluated their scavenging potential. .

Biological Applications of Benzofuran Derivatives

While not directly related to our compound, benzofuran derivatives share similarities with furan-based compounds. Benzofurans, such as amiodarone , angelicin , and bergapten , have extensive pharmaceutical applications. .

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the retrieved sources.

Future Directions

The future directions for this compound are not explicitly mentioned in the retrieved sources.

Mechanism of Action

Mode of Action

Based on its structural similarity to other benzimidazole compounds, it may interact with its targets via non-covalent interactions such as hydrogen bonding, pi stacking, and van der waals forces .

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown

Result of Action

Similar compounds have been shown to have a wide range of biological activities, including anti-inflammatory, antibacterial, and antiviral effects .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules . For example, the stability of similar compounds can be affected by exposure to light, heat, and moisture .